Cas no 949198-49-6 (2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide)

2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide is a specialized organic compound featuring a unique structural framework combining a cyanocyclohexyl group, a carbamoyl linkage, and a methoxyphenyl moiety. Its molecular design suggests potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules or as a ligand in pharmacological studies. The presence of both polar (carbamoyl, cyano) and nonpolar (cyclohexyl, phenyl) functional groups enhances its versatility in synthetic applications. This compound may exhibit favorable binding properties due to its conformational flexibility and hydrogen-bonding capabilities. Its well-defined structure allows for precise modifications, making it valuable for targeted research in drug discovery and biochemical investigations.
2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide structure
949198-49-6 structure
Product Name:2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide
CAS No:949198-49-6
MF:C19H26N4O3
MW:358.434744358063
CID:6222534
PubChem ID:17495555
Update Time:2025-10-25

2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide
    • EN300-26685141
    • 949198-49-6
    • Z50122835
    • AKOS034413557
    • Inchi: 1S/C19H26N4O3/c1-23(12-17(24)21-15-7-6-8-16(11-15)26-2)13-18(25)22-19(14-20)9-4-3-5-10-19/h6-8,11H,3-5,9-10,12-13H2,1-2H3,(H,21,24)(H,22,25)
    • InChI Key: DFLXXOUMOJJWHC-UHFFFAOYSA-N
    • SMILES: O=C(CN(C)CC(NC1C=CC=C(C=1)OC)=O)NC1(C#N)CCCCC1

Computed Properties

  • Exact Mass: 358.20049070g/mol
  • Monoisotopic Mass: 358.20049070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 94.5Ų

2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26685141-0.05g
2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide
949198-49-6 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide

Comprehensive Overview of 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide (CAS No. 949198-49-6)

2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide, identified by its CAS No. 949198-49-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its intricate molecular structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its unique carbamoyl and acetamide functional groups, which contribute to its reactivity and binding properties.

In recent years, the demand for novel compounds like 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide has surged due to the growing focus on targeted therapies and precision medicine. The compound's cyanocyclohexyl moiety, combined with its methoxyphenyl group, makes it a candidate for studying interactions with biological targets such as enzymes and receptors. This aligns with current trends in AI-driven drug design, where computational models are used to predict molecular behavior and optimize therapeutic efficacy.

The synthesis of CAS No. 949198-49-6 involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions to achieve optimal yields. Its methylamino and carbamoyl segments are critical for its stability and solubility, which are essential factors in formulation development. These properties are frequently discussed in forums and publications related to medicinal chemistry and pharmacokinetics, reflecting the compound's relevance in modern research.

Another area of interest is the compound's potential role in neuropharmacology. The presence of the 3-methoxyphenyl group suggests possible interactions with neurotransmitter systems, a topic frequently searched by professionals in neuroscience and drug development. This has led to inquiries about its structure-activity relationship (SAR) and its implications for designing central nervous system (CNS) therapeutics.

From an industrial perspective, 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide is often procured by laboratories and pharmaceutical companies engaged in high-throughput screening (HTS). Its applications extend to bioconjugation and proteomics, where it serves as a building block for more complex molecules. These uses are frequently highlighted in discussions about custom synthesis and contract research organizations (CROs).

Environmental and safety considerations are also paramount when handling CAS No. 949198-49-6. While not classified as hazardous, proper storage and handling protocols are recommended to maintain its integrity. This aligns with the broader industry emphasis on green chemistry and sustainable practices, which are increasingly prioritized by regulatory bodies and research institutions.

In summary, 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(methyl)amino)-N-(3-methoxyphenyl)acetamide represents a versatile compound with promising applications in drug discovery and biochemical research. Its unique structural features and potential therapeutic relevance make it a subject of ongoing investigation, particularly in the context of AI-augmented research and personalized medicine. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in advanced chemical and pharmacological studies.

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